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Compound of Interest

Compound Name: Fmoc-D-Glu-OH

Cat. No. B592775

An In-depth Technical Guide on Fmoc-D-Glu-OH

This guide provides an overview of the chemical properties of Fmoc-D-Glu-OH, a derivative of
D-glutamic acid. It is intended for researchers, scientists, and professionals in the field of drug
development and peptide chemistry.

Core Compound Data

Fmoc-D-Glu-OH, also known as N-a-(9-Fluorenylmethoxycarbonyl)-D-glutamic acid, is a
commonly used building block in solid-phase peptide synthesis. The fluorenylmethoxycarbonyl
(Fmoc) protecting group on the alpha-amino group is base-labile and allows for the sequential
addition of amino acids to a growing peptide chain.

Physicochemical Properties

The fundamental physicochemical properties of Fmoc-D-Glu-OH are summarized in the table
below. These values are crucial for stoichiometric calculations in synthesis protocols and for the
characterization of the compound.

Property Value
Molecular Weight 369.37 g/mol [1]
Molecular Formula C20H19NOe[1][2]

Experimental Protocols
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Detailed experimental protocols for the use of Fmoc-D-Glu-OH in peptide synthesis are
extensive and depend on the specific peptide sequence and the solid support used. A general
workflow for the incorporation of an Fmoc-D-Glu-OH residue into a peptide chain using a solid-

phase approach is outlined below.
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Fig 1. A generalized workflow for solid-phase peptide synthesis using Fmoc-D-Glu-OH.

Logical Relationship of Compound Identifiers

The chemical structure of Fmoc-D-Glu-OH dictates its molecular formula, which in turn
determines its molecular weight. This hierarchical relationship is fundamental to the chemical

identity of the compound.

Fmoc-D-Glu-OH

determines

Molecular Formula
C20H19NOes

Molecular Weight
369.37 g/mol
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Fig 2. Relationship between compound name, molecular formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. peptide.com [peptide.com]

« To cite this document: BenchChem. [Fmoc-D-Glu-OH molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592775#fmoc-d-glu-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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